N-(4-acetyl-3-chloro-5-methylphenyl)acetamide
Cat. No. B8272918
M. Wt: 225.67 g/mol
InChI Key: GLLJNFSFUOENEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08999983B2
Procedure details
An ethanol solution (4.0 mL) containing N-(4-acetyl-3-chloro-5-methylphenyl)acetamide (0.53 g, 2.3 mmol) and concentrated hydrochloric acid (1.6 mL) was heated at reflux for 15 h. The solution was added with 10% aqueous NaOH and the resultant solids were collected to give 1-(4-amino-2-chloro-6-methylphenyl)ethanone (0.37 g) as light yellow solids in 88% yield: 1H NMR (500 MHz, CDCl3) δ 6.46 (d, J=1.77 Hz, 1 H), 6.34 (s, 1 H), 3.85 (bs, 2 H), 2.49 (s, 3 H), 2.14 (s, 3 H): ESI-MS: m/z 183.4 (M+H)+.
Yield
88%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[C:9]([CH3:10])=[CH:8][C:7]([NH:11]C(=O)C)=[CH:6][C:5]=1[Cl:15])(=[O:3])[CH3:2].Cl.[OH-].[Na+]>C(O)C>[NH2:11][C:7]1[CH:8]=[C:9]([CH3:10])[C:4]([C:1](=[O:3])[CH3:2])=[C:5]([Cl:15])[CH:6]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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Quantity
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0.53 g
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Type
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reactant
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Smiles
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C(C)(=O)C1=C(C=C(C=C1C)NC(C)=O)Cl
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Name
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Quantity
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1.6 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 15 h
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Duration
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15 h
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CUSTOM
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Type
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CUSTOM
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Details
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the resultant solids were collected
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC1=CC(=C(C(=C1)C)C(C)=O)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.37 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
